Cas no 1804039-59-5 (1-Bromo-1-(2,5-dichlorophenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2,5-dichlorophenyl)propan-2-one
• CAS No: 1804039-59-5
• MF: C₉H₇BrCl₂O
• MW: 281.961280107498
• CID: 4974570
• Update Time: 2025-06-08

1-Bromo-1-(2,5-dichlorophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2,5-dichlorophenyl)propan-2-one

• Inchi： 1S/C9H7BrCl2O/c1-5(13)9(10)7-4-6(11)2-3-8(7)12/h2-4,9H,1H3
• InChI Key： YLEPHFHODSKAQQ-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=C(C=CC=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-1-(2,5-dichlorophenyl)propan-2-one

Introduction to 1-Bromo-1-(2,5-dichlorophenyl)propan-2-one (CAS No. 1804039-59-5)

1-Bromo-1-(2,5-dichlorophenyl)propan-2-one is a significant compound in the realm of organic synthesis and pharmaceutical research, characterized by its unique structural and chemical properties. With the CAS number 1804039-59-5, this molecule has garnered attention due to its potential applications in the development of novel bioactive molecules. The presence of both bromine and chlorine substituents on a phenyl ring, coupled with a ketone functionality, makes it a versatile intermediate for further chemical transformations.

The compound’s structure, featuring a bromo-substituted propanone derivative with a 2,5-dichlorophenyl group, positions it as a valuable building block in synthetic chemistry. Its reactivity is influenced by the electron-withdrawing nature of the chlorine atoms and the electrophilic center at the carbonyl carbon. These features enable diverse functionalization strategies, making it a candidate for exploring new pharmacophores and molecular architectures.

In recent years, there has been growing interest in leveraging such halogenated aromatic compounds for their role in medicinal chemistry. The 2,5-dichlorophenyl moiety, in particular, has been explored in various drug discovery programs due to its ability to enhance binding affinity and metabolic stability. This has led to several studies investigating its incorporation into therapeutic agents targeting different disease pathways.

One of the most compelling aspects of 1-Bromo-1-(2,5-dichlorophenyl)propan-2-one is its utility as a precursor in the synthesis of more complex molecules. Researchers have utilized this compound to develop novel inhibitors and modulators of enzymatic targets relevant to cancer, inflammation, and infectious diseases. The bromine atom serves as a handle for further cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl frameworks found in many drugs.

The pharmaceutical industry has shown particular interest in halogenated ketones due to their role as key intermediates in the synthesis of small-molecule drugs. The structural motif of 1-Bromo-1-(2,5-dichlorophenyl)propan-2-one aligns well with this trend, offering opportunities for designing molecules with improved pharmacokinetic profiles. For instance, modifications at the bromo-substituted propanone core can fine-tune lipophilicity and solubility parameters, which are critical factors in drug development.

Recent advancements in computational chemistry have also highlighted the potential of this compound. Molecular modeling studies suggest that derivatives of 1-Bromo-1-(2,5-dichlorophenyl)propan-2-one could interact with biological targets through multiple binding modes. This flexibility is highly desirable in drug design, as it can lead to more robust and selective therapeutic agents.

The synthesis of 1-Bromo-1-(2,5-dichlorophenyl)propan-2-one itself presents an interesting challenge for synthetic chemists. While classical methods involving bromination and chlorination reactions are well-established, recent methodologies have focused on greener and more efficient approaches. Catalytic processes and flow chemistry techniques have been explored to improve yields and reduce waste generation without compromising purity standards.

In academic research circles, this compound has been employed as a scaffold for exploring structure-activity relationships (SAR). By systematically varying substituents around the bromo-substituted propanone ring, researchers aim to uncover new chemical space that could lead to breakthroughs in drug discovery. Such studies not only contribute to fundamental knowledge but also provide actionable insights for industrial applications.

The role of halogenated aromatic compounds like 1-Bromo-1-(2,5-dichlorophenyl)propan-2-one extends beyond pharmaceuticals into materials science and agrochemicals. Their unique electronic properties make them useful in designing advanced materials with tailored optical or electronic characteristics. This interdisciplinary approach underscores the broad utility of such molecules across multiple scientific domains.

As the field continues to evolve, the demand for high-quality intermediates like 1-Bromo-1-(2,5-dichlorophenyl)propan-2-one is expected to grow. Innovations in synthetic methodologies will be crucial in meeting this demand while adhering to environmental and safety regulations. Collaborative efforts between academia and industry will play a pivotal role in driving these advancements forward.

In conclusion,1-Bromo-1-(2,5-dichlorophenyl)propan-2-one (CAS No. 1804039-59-5) represents a fascinating compound with significant potential across various scientific disciplines. Its structural features and reactivity make it an indispensable tool for researchers seeking to develop novel bioactive molecules. As our understanding of its properties deepens through ongoing research,this compound will undoubtedly continue to play a vital role in shaping future discoveries.